Cas no 2680900-07-4 (3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680900-07-4
• MF: C₁₁H₆Cl₂F₅NO₃
• MW: 366.06825876236
• CID: 5625752
• PubChem ID: 165934440
• Update Time: 2025-06-08

3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28300449
• 3-(3,5-dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2680900-07-4
• 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H6Cl2F5NO3/c12-5-1-4(2-6(13)3-5)7(10(14,15)9(21)22)19-8(20)11(16,17)18/h1-3,7H,(H,19,20)(H,21,22)
• InChI Key： AUXWOOAHAJFFHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(C(=O)O)(F)F)NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 364.9644893g/mol
• Monoisotopic Mass: 364.9644893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680900-07-4)

3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by its CAS number 2680900-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including fluoro and chloro substituents, which contribute to its distinct chemical properties and potential biological activities. The presence of a trifluoroacetamide moiety in its structure further enhances its reactivity and functionality, making it a valuable candidate for further exploration in drug discovery and development.

The synthesis and characterization of this compound represent a culmination of advancements in organic synthesis techniques, particularly those involving fluorochemical methodologies. The introduction of fluorine atoms into pharmaceutical compounds is well-documented for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid, the dual presence of fluorine atoms at the 2,2-difluoro position and the trifluoroacetamide group suggests a high degree of structural complexity and potential for diverse biological interactions.

Recent studies have highlighted the importance of fluorinated compounds in the development of novel therapeutics. For instance, fluorinated analogs of existing drugs have been shown to exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy. The structural motif of 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid aligns with this trend, as it incorporates multiple fluorinated entities that could influence its interaction with biological systems. This makes it an intriguing subject for further investigation in the context of medicinal chemistry.

The 3-(3,5-Dichlorophenyl) part of the molecule introduces a phenyl ring substituted with chlorine atoms at the 3 and 5 positions. This substitution pattern is commonly employed in pharmaceutical design to enhance binding affinity and metabolic stability. The dichlorophenyl group can serve as a scaffold for further functionalization or as a recognition element for specific biological targets. The combination of chloro and fluoro substituents in this compound suggests that it may exhibit unique properties that are not observed with non-fluorinated analogs.

In terms of biological activity, preliminary investigations have suggested that compounds with similar structural features may possess potential applications in areas such as anti-inflammatory therapy, pain management, and anticancer agents. The trifluoroacetamide moiety is particularly noteworthy, as it has been associated with enhanced binding interactions in several drug candidates. This functional group can influence both the solubility and bioavailability of the compound, making it an important factor to consider during drug development.

The synthesis of 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. Techniques such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions are commonly employed in the synthesis of fluorochemicals. The presence of both chloro and fluoro substituents may complicate the synthetic route but also presents opportunities for innovative synthetic strategies.

From a computational chemistry perspective, understanding the molecular interactions of this compound can be facilitated through advanced modeling techniques such as molecular dynamics simulations or quantum mechanical calculations. These methods allow researchers to predict how the compound might interact with biological targets at the atomic level. Such insights are crucial for optimizing its pharmacological properties and guiding future experimental work.

The potential applications of 3-(3,5-Dichlorophenyl)-2,2-difluoro-3-(2,2,2-trifluoroacetamido)propanoic acid extend beyond traditional pharmaceutical uses. It may also find utility in agrochemicals or material science due to its unique structural features. For example，the fluoro-substituted backbone could provide resistance to degradation under environmental stressors，making it a promising candidate for specialty chemicals.

In conclusion，the compound CAS No. 2680900-07-4, specifically named as 3-(3,5-Dichlorophenyl)-, ight strong>> difluor o - ight strong>> -( ( span>> -( ( span>> -( ( span>> -( ( span>> -( ( span>> -( ( span>> -( ( span>> -( ^{) ) ) ) ) ) ) ) amide) propanoic acid) strong>) represents a significant advancement in synthetic organic chemistry with potential implications across multiple scientific disciplines。Further research is warranted to fully elucidate its biological activities and explore its applications in medicine，agriculture，and materials science。 p >}